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Compound of Interest

Compound Name: N-Methyilflindersine

Cat. No.: B118510

N-Methylflindersine Solubility: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methylflindersine is a quinoline alkaloid that has been isolated from various plant species,
including those from the Rutaceae family. As with any compound under investigation for
potential therapeutic applications, understanding its solubility characteristics in a range of
solvents is a critical aspect of early-stage drug development. This technical guide provides a
summary of the currently available solubility data for N-Methylflindersine, a detailed
experimental protocol for solubility determination, and a generalized workflow for assessing
compound solubility.

Physical and Chemical Properties

A foundational understanding of the physicochemical properties of N-Methylflindersine is
essential for interpreting its solubility behavior.
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Property Value Source
Molecular Formula C15H1sNO2 [1112]
Molecular Weight 241.28 g/mol [1][2]
CAS Number 50333-13-6 [1]

N-Methylflindersine Solubility Data

The following table summarizes the known quantitative and qualitative solubility of N-
Methylflindersine in various solvents and solvent systems. The available data indicates that
N-Methylflindersine exhibits good solubility in several common organic solvents.

Solvent/Solvent

Temperature Solubility Method
System
Dimethyl Sulfoxide N = 50 mg/mL (207.22 N
Not Specified Not Specified
(DMSO) mM)
10% DMSO / 90%
] . >1.25 mg/mL (5.18 »
(20% SBE-B-CD in Not Specified M) Not Specified
m
Saline)
10% DMSO / 90% -~ = 1.25 mg/mL (5.18 N
) Not Specified Not Specified
Corn QOil mM)
Chloroform Not Specified Soluble Not Specified
Dichloromethane Not Specified Soluble Not Specified
Ethyl Acetate Not Specified Soluble Not Specified
Acetone Not Specified Soluble Not Specified

Note: ">" indicates that the saturation point was not reached at this concentration.

Experimental Protocol: Determination of
Thermodynamic Solubility using the Shake-Flask
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Method and HPLC Analysis

The following protocol describes a standard and reliable method for determining the
thermodynamic solubility of a compound like N-Methylflindersine.

4.1. Materials and Reagents
e N-Methylflindersine

o Selected solvents (e.g., water, phosphate-buffered saline (PBS), ethanol, methanol,
acetonitrile, DMSO)

 Vials with screw caps

» Orbital shaker or vortex mixer
e Centrifuge

o Syringe filters (e.g., 0.22 um)

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis)

e Analytical balance
e Volumetric flasks and pipettes
4.2. Procedure

o Preparation of Standard Solutions: Prepare a series of standard solutions of N-
Methylflindersine in a suitable solvent (e.g., DMSO or acetonitrile) at known concentrations
to generate a calibration curve.

o Sample Preparation: Add an excess amount of N-Methylflindersine to a vial containing a
known volume of the test solvent. The excess solid should be clearly visible.

o Equilibration: Tightly cap the vials and place them in an orbital shaker set at a constant
temperature (e.g., 25 °C or 37 °C) for a defined period (e.g., 24-48 hours) to ensure
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equilibrium is reached.

o Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess
solid settle. Centrifuge the samples to further separate the undissolved solid from the
supernatant.

o Sample Collection and Dilution: Carefully collect an aliquot of the clear supernatant. Filter the
aliquot through a syringe filter to remove any remaining solid particles. Dilute the filtered
supernatant with the mobile phase to a concentration that falls within the range of the
calibration curve.

o HPLC Analysis: Inject the diluted sample into the HPLC system.

¢ Quantification: Use the peak area from the HPLC chromatogram and the calibration curve to
determine the concentration of N-Methylflindersine in the diluted sample.

o Solubility Calculation: Calculate the solubility of N-Methylflindersine in the test solvent by
multiplying the determined concentration by the dilution factor.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of a
compound.
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Caption: Workflow for determining compound solubility.
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Signaling Pathways

Currently, there is limited publicly available information detailing the specific signaling pathways
modulated by N-Methylflindersine. Further research is required to elucidate its mechanism of
action and biological targets.

Conclusion

This technical guide provides a consolidated overview of the known solubility of N-
Methylflindersine and a standardized protocol for its determination. The provided data
indicates good solubility in DMSO and several other organic solvents. For drug development
purposes, further quantitative assessment of its solubility in aqueous and biorelevant media is
recommended. The experimental protocol and workflow diagram presented herein offer a
robust framework for conducting such solubility studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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